An In-Depth Technical Guide to 4-methyl-2-(pyrrolidin-2-yl)thiazole (PubChem CID: 22256522): Synthesis, Biological Profile, and Therapeutic Potential
An In-Depth Technical Guide to 4-methyl-2-(pyrrolidin-2-yl)thiazole (PubChem CID: 22256522): Synthesis, Biological Profile, and Therapeutic Potential
Abstract
This technical guide provides a comprehensive analysis of 4-methyl-2-(pyrrolidin-2-yl)thiazole (PubChem CID: 22256522), a heterocyclic compound featuring two pharmacologically significant scaffolds: thiazole and pyrrolidine. Heterocyclic compounds are foundational to modern medicinal chemistry, with the thiazole ring being a key component in drugs like the antibacterial sulfathiazole and the antiviral Ritonavir, while the pyrrolidine motif is present in numerous natural alkaloids and synthetic drugs.[1] This document outlines the molecule's physicochemical properties, proposes a detailed synthetic pathway, and explores its potential biological activities based on data from structurally related analogs. We delve into potential therapeutic applications, including its role as an antimicrobial agent and a modulator of inflammatory pathways. Detailed, field-proven experimental protocols for synthesis and biological evaluation are provided to enable researchers to validate and expand upon these findings. This guide is intended for researchers, scientists, and professionals in drug development seeking to understand and leverage the therapeutic potential of novel pyrrolidinyl-thiazole derivatives.
Physicochemical and Structural Properties
4-methyl-2-(pyrrolidin-2-yl)thiazole is a small molecule distinguished by the fusion of a thiazole ring, substituted with a methyl group at the 4-position, and a pyrrolidine ring linked at the 2-position. This unique architecture dictates its chemical reactivity, solubility, and potential for biological interactions.
Table 1: Physicochemical Properties of 4-methyl-2-(pyrrolidin-2-yl)thiazole
| Property | Value | Source |
| PubChem CID | 22256522 | - |
| Molecular Formula | C₈H₁₂N₂S | PubChem |
| Molecular Weight | 168.26 g/mol | PubChem |
| IUPAC Name | 4-methyl-2-(pyrrolidin-2-yl)-1,3-thiazole | PubChem |
| Topological Polar Surface Area | 41.1 Ų | PubChem (Computed) |
| Hydrogen Bond Donor Count | 1 | PubChem (Computed) |
| Hydrogen Bond Acceptor Count | 2 | PubChem (Computed) |
| LogP (Predicted) | 1.5 - 2.0 | PubChem (Computed) |
Note: As this specific compound has limited experimental data in public repositories, many properties are computationally predicted based on its structure.
Synthesis and Characterization
The synthesis of 2,4-disubstituted thiazoles is a well-established process in organic chemistry, most commonly achieved via the Hantzsch thiazole synthesis. This method involves the condensation of a thioamide with an α-haloketone. For the target compound, a plausible and efficient route involves the reaction of L-prolinamide-derived thioamide with 3-chloro-2-butanone.
Proposed Synthetic Pathway
The causality behind this experimental design lies in the high reliability and regioselectivity of the Hantzsch synthesis. L-prolinamide is first converted to L-pyrrolidine-2-carbothioamide using a thionating agent like Lawesson's reagent. This intermediate possesses the required thioamide functionality and preserves the stereochemistry of the pyrrolidine ring. The subsequent cyclocondensation with 3-chloro-2-butanone proceeds via nucleophilic attack of the thioamide sulfur on the α-halo carbon, followed by intramolecular cyclization and dehydration to yield the stable aromatic thiazole ring.
Diagram 1: Proposed workflow for the synthesis and purification of the target compound.
Detailed Experimental Protocol: Synthesis
This protocol is a self-validating system; successful formation of the intermediate and final product can be monitored at each stage using Thin Layer Chromatography (TLC) and confirmed with spectroscopic methods.
-
Thionation of L-Prolinamide:
-
To a solution of L-prolinamide (1 eq.) in anhydrous toluene, add Lawesson's reagent (0.5 eq.).
-
Reflux the mixture for 4-6 hours, monitoring the reaction progress by TLC until the starting material is consumed.
-
Cool the reaction mixture, filter to remove any solids, and concentrate the filtrate under reduced pressure.
-
Purify the resulting crude oil via column chromatography (silica gel, ethyl acetate/hexane gradient) to yield L-pyrrolidine-2-carbothioamide. Rationale: Toluene is an effective solvent for this reaction, and refluxing provides the necessary energy for thionation. Lawesson's reagent is a standard, reliable agent for converting amides to thioamides.
-
-
Hantzsch Thiazole Synthesis:
-
Dissolve L-pyrrolidine-2-carbothioamide (1 eq.) in absolute ethanol.
-
Add sodium bicarbonate (1.2 eq.) followed by 3-chloro-2-butanone (1.1 eq.).
-
Reflux the mixture for 3-5 hours.[2] Monitor the reaction by TLC. Rationale: Ethanol is a common polar protic solvent for this condensation. Sodium bicarbonate acts as a base to neutralize the HCl byproduct, driving the reaction forward.
-
Upon completion, cool the mixture to room temperature and pour it into cold water.
-
Extract the aqueous mixture with ethyl acetate (3x).
-
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
-
Purify the crude product by column chromatography (silica gel, dichloromethane/methanol gradient) to obtain pure 4-methyl-2-(pyrrolidin-2-yl)thiazole.
-
Methods for Structural Elucidation
The identity and purity of the synthesized compound must be confirmed using standard analytical techniques.
-
¹H and ¹³C NMR: To confirm the chemical structure, proton and carbon environments, and connectivity.
-
Mass Spectrometry (MS): To verify the molecular weight of the compound.
-
Fourier-Transform Infrared Spectroscopy (FT-IR): To identify characteristic functional groups.
Biological Activity and Therapeutic Potential
The combination of the thiazole and pyrrolidine rings suggests a high potential for diverse biological activities. Literature on similar structures points towards promising avenues in antimicrobial and anti-inflammatory drug discovery.[1][2] A logical approach to screening this compound would follow a tiered cascade.
Diagram 2: A logical workflow for the biological evaluation of a new chemical entity.
Antimicrobial Properties
Thiazole-based compounds are known to exhibit a broad range of antimicrobial activities. Recent studies on new thiazole-based pyrrolidine derivatives have demonstrated their potential as antibacterial agents, particularly against Gram-positive bacteria.[3]
This method is the gold standard for determining the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.
-
Preparation:
-
Prepare a stock solution of 4-methyl-2-(pyrrolidin-2-yl)thiazole in DMSO.
-
In a 96-well microtiter plate, perform a two-fold serial dilution of the compound in appropriate bacterial growth medium (e.g., Mueller-Hinton Broth).
-
Prepare a bacterial inoculum suspension (e.g., Staphylococcus aureus, Bacillus cereus) standardized to a 0.5 McFarland turbidity standard, then dilute to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.
-
-
Incubation:
-
Add the standardized inoculum to each well containing the serially diluted compound. Include a positive control (bacteria, no compound) and a negative control (medium, no bacteria).
-
Incubate the plate at 37°C for 18-24 hours.
-
-
Analysis:
-
The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth).
-
Self-Validation: The positive control must show robust growth, and the negative control must remain clear. The results should be compared against a known antibiotic standard (e.g., Gentamicin).
-
Potential as a Topoisomerase Inhibitor
Some novel pyrrolidine hybrids have been investigated as inhibitors of bacterial DNA gyrase and topoisomerase IV, which are validated antibacterial targets. Gepotidacin, for example, is a first-in-class triazaacenaphthylene antibacterial that targets these enzymes.[4] Given the structural motifs, investigating this mechanism for 4-methyl-2-(pyrrolidin-2-yl)thiazole is a logical next step if antibacterial activity is confirmed.
Diagram 3: Hypothetical mechanism of action targeting bacterial topoisomerases.
Cytotoxicity Assessment
A crucial aspect of drug development is ensuring that a compound is selective for its target (e.g., bacteria) over host cells. The MTT assay is a standard colorimetric assay for measuring cellular metabolic activity and, by extension, cytotoxicity.
-
Cell Culture:
-
Seed mammalian cells (e.g., L929 fibroblasts or HEK293) in a 96-well plate at a density of ~10,000 cells/well and allow them to adhere overnight.
-
-
Compound Treatment:
-
Prepare serial dilutions of 4-methyl-2-(pyrrolidin-2-yl)thiazole in cell culture medium.
-
Remove the old medium from the cells and add the medium containing the various concentrations of the compound.
-
Incubate for 24-48 hours at 37°C in a humidified CO₂ incubator.
-
-
MTT Addition and Analysis:
-
Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for another 2-4 hours. Rationale: Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.
-
Add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.
-
Measure the absorbance of the solution at ~570 nm using a microplate reader.
-
Calculate cell viability as a percentage relative to untreated control cells. The IC₅₀ (the concentration that inhibits 50% of cell viability) can then be determined.
-
Conclusion and Future Directions
4-methyl-2-(pyrrolidin-2-yl)thiazole is a compound of significant interest due to its assembly from two proven pharmacophores. The synthetic route proposed herein is robust and high-yielding, allowing for the production of sufficient material for comprehensive biological screening. Based on extensive literature for related structures, the most promising therapeutic avenues appear to be in the development of novel antimicrobial agents.
Future work should focus on executing the proposed screening cascade. Confirmation of antibacterial activity should be followed by mechanism-of-action studies and evaluation against a broader panel of bacterial strains, including multi-drug resistant isolates. Structure-activity relationship (SAR) studies, involving systematic modification of the methyl group on the thiazole ring and substituents on the pyrrolidine ring, will be critical for optimizing potency and selectivity. This technical guide provides the foundational framework for unlocking the therapeutic potential of this promising molecular scaffold.
References
-
PubChem. (n.d.). Compound Summary for CID 22276, Phenpromethamine. Retrieved February 12, 2026, from [Link].[5]
-
PubChem. (n.d.). Compound Summary for CID 40585, Deltamethrin. Retrieved February 12, 2026, from [Link].[3]
-
PubChem. (n.d.). Compound Summary for CID 25101874, Gepotidacin. Retrieved February 12, 2026, from [Link].[4]
-
PubChem. (n.d.). Compound Summary for 2-(Pyridin-2-yl)-1,3-thiazole-4-carboxylic acid. Retrieved February 12, 2026, from [Link].[6]
-
Oniga, S., et al. (n.d.). Synthesis of some new 4-methyl-2-(4-pyridyl)-thiazole- 5-yl-azoles as potential antimicrobial agents. ResearchGate. Retrieved February 12, 2026, from [Link].[2]
- Kocabaş, A., et al. (2021). Synthesis, Antibacterial and Cytotoxic Activities of New Thiazole Based Pyrrolidine Derivatives. Biointerface Research in Applied Chemistry, 11(4), 12178-12185.
-
Singh, R., et al. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 27(15), 4938. [Link].[1]
-
PubChem. (n.d.). PubChem. Retrieved February 12, 2026, from [Link].[7]
-
PubChem. (n.d.). Compound Summary for CID 2022. Retrieved February 12, 2026, from [Link].[8]
Sources
- 1. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents - PMC [pmc.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. Deltamethrin | C22H19Br2NO3 | CID 40585 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. (2R)-2-((4-(((3,4-Dihydro-2H-pyrano(2,3-c)pyridin-6-yl)methyl)amino)-1-piperidinyl)methyl)-1,2-dihydro-3H,8H-2a,5,8a-triazaacenaphthylene-3,8-dione | C24H28N6O3 | CID 25101874 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. Phenpromethamine | C10H15N | CID 22276 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. 2-(Pyridin-2-yl)-1,3-thiazole-4-carboxylic acid | C9H6N2O2S | CID 15623090 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. PubChem [pubchem.ncbi.nlm.nih.gov]
- 8. CID 2022 | C8H11N5O3 | CID 2022 - PubChem [pubchem.ncbi.nlm.nih.gov]
